Diethyl 3-ethyl-5-oxo-2,2-pyrrolidinedicarboxylate

• CAS No.: 2446-13-1
• Molecular Formula: C12H19NO5
• Molecular Weight: 257.28 g/mol
• IUPAC Name: diethyl 3-ethyl-5-oxopyrrolidine-2,2-dicarboxylate
• InChI: InChI=1S/C12H19NO5/c1-4-8-7-9(14)13-12(8,10(15)17-5-2)11(16)18-6-3/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key: RBLIOZQRPLHAGN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(=O)NC1(C(=O)OCC)C(=O)OCC

Description

Diethyl 3-ethyl-5-oxo-2,2-pyrrolidinedicarboxylate is a useful research compound. Its molecular formula is C12H19NO5 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 150 mg of sodium dissolved in 150 mL of absolute ethanol was added diethyl acetamidomalonate (5.3 g, 25 mmol) and ethyl-(2E)-pent-2-enoate (3.5 g, 27.3 mmol). The reaction mixture was then refluxed for 20 h. After this period of time, 2 mL of glacial acetic acid was added, volatiles were removed under pressure with the aid of a water aspirator and heating bath. On cooling the residue solidified. The residue was dissolved in 50 mL of toluene and to this was added 20 mL of petroleum ether. The product precipitated when the mixture was cooled. The crystals were collected and washed with water and further dried in vacuo to obtain a white solid (5.6 g, 79.77%). Mass Spectrum (+ESI): 258 (M+H)+.